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Compound of Interest

Compound Name: J147

Cat. No.: B1672712 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: J147 is a potent, orally active, and neurotrophic compound with significant

potential for the treatment of neurodegenerative diseases such as Alzheimer's disease.[1] It is

a derivative of curcumin but exhibits greater stability and bioavailability.[2] For in vitro and in

vivo experimental studies, proper preparation of a J147 stock solution is critical for obtaining

reproducible and reliable results. Due to its hydrophobic nature, J147 is insoluble in water but

is soluble in organic solvents like dimethyl sulfoxide (DMSO).[3] This document provides a

detailed protocol for preparing, storing, and using J147 stock solutions with DMSO.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of J147 relevant to

the preparation of stock solutions.
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Parameter Value Source(s)

Molecular Weight (M.W.) 350.33 g/mol [4][5]

Solubility in DMSO
≥ 16.65 mg/mL to ≥ 100

mg/mL (Varies by supplier)
[3][4][5][6]

Recommended Stock

Concentration
10 mM - 100 mM [7]

Storage of Powder -20°C for up to 3 years [4][5][8]

Storage of DMSO Stock

Solution

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 2 years. Avoid repeated

freeze-thaw cycles.

[4][5][6][8]

Final DMSO Concentration in

Culture

≤ 0.5% (v/v) is recommended

to avoid cytotoxicity.
[9][10]

Experimental Protocols
Materials and Equipment

J147 powder (CAS: 1146963-51-0)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber vials

Sterile pipette and tips

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[5]

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
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Safety Precautions
Work in a clean, sterile environment, such as a laminar flow hood, especially for cell culture

applications.[11]

DMSO is a potent solvent that can readily penetrate the skin, carrying dissolved substances

with it. Always wear appropriate PPE, including gloves, when handling DMSO and J147
solutions.[11]

Refer to the Safety Data Sheet (SDS) for J147 and DMSO for complete safety information.

Preparation of a 10 mM J147 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed.

Calculate the Required Mass of J147:

Use the formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular

Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 350.33 g/mol

Mass (mg) = 3.50 mg

Weigh J147 Powder:

Using a calibrated analytical balance, carefully weigh out 3.50 mg of J147 powder and

place it into a sterile microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of anhydrous/sterile DMSO to the tube containing the J147 powder.[10]

It is crucial to use fresh, high-quality DMSO, as absorbed moisture can reduce the

solubility of the compound.[4]

Ensure Complete Dissolution:
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Close the tube tightly and vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution to ensure that all solid particles have dissolved. If particles

remain, sonicate the solution for 5-10 minutes until it becomes clear.[5][9]

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4][10]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 2 years).[4][5][6]

Preparation of Working Solutions for Cell Culture
Thaw Stock Solution:

Thaw a single aliquot of the 10 mM J147 stock solution at room temperature.

Dilute in Culture Medium:

Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to

achieve the desired final experimental concentration (e.g., 1 µM, 10 µM).

Crucial Step: Add the J147-DMSO stock solution to the culture medium and mix

immediately and thoroughly to prevent precipitation of the compound.[10][12]

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without J147.[10] This is essential to distinguish the effects of J147 from

any potential effects of the solvent.

For example, to prepare a 10 µM working solution, you would add 1 µL of the 10 mM stock

to 999 µL of medium (a 1:1000 dilution). The vehicle control would be 1 µL of DMSO in

999 µL of medium, resulting in a final DMSO concentration of 0.1%.
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Experimental Workflow Diagram

Stock Solution Preparation

Storage

Working Solution Preparation

1. Weigh J147 Powder
(e.g., 3.50 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL)

3. Vortex / Sonicate
Until Fully Dissolved

4. Result: 10 mM Stock Solution

5. Aliquot into
Single-Use Tubes

6. Store at -20°C or -80°C

7. Thaw One Aliquot

8. Dilute in Cell
Culture Medium

9. Treat Cells
(e.g., 10 µM J147, 0.1% DMSO)

9b. Prepare Vehicle Control
(e.g., 0.1% DMSO)
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Caption: Workflow for preparing J147 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Current evidence for J147 as a potential therapeutic agent in nervous system disease: a
narrative review - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1672712?utm_src=pdf-body
https://www.benchchem.com/product/b1672712?utm_src=pdf-body
https://www.benchchem.com/product/b1672712?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672712?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/J-147.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10481599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10481599/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. apexbt.com [apexbt.com]

4. selleckchem.com [selleckchem.com]

5. J-147 | Dopamine Receptor | Monoamine Oxidase | TargetMol [targetmol.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. J 147 - 10mM (in 1 mL DMSO) | Omics Nursing Science & Education Network (ONSEN)
[omics.gentaur.com]

8. adooq.com [adooq.com]

9. lifetein.com [lifetein.com]

10. benchchem.com [benchchem.com]

11. lifetein.com [lifetein.com]

12. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Application Notes: Preparation of J147 Stock Solution in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672712#how-to-prepare-j147-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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